Cas no 849113-72-0 (Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-)

Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy- structure
849113-72-0 structure
Product Name:Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-
CAS No:849113-72-0
MF:C10H13FO2S
MW:216.272425413132
CID:4223330
Update Time:2025-04-24

Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-
    • Inchi: 1S/C10H13FO2S/c1-12-8-3-4-9(13-2)10(7-8)14-6-5-11/h3-4,7H,5-6H2,1-2H3
    • InChI Key: QTOXXHVPJAJUFM-UHFFFAOYSA-N
    • SMILES: C1(OC)=CC=C(OC)C=C1SCCF

Computed Properties

  • Exact Mass: 216.062
  • Monoisotopic Mass: 216.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
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